Cas no 1805456-01-2 (3-Chloro-2-fluoro-5-methylbenzenethiol)

• Product Name: 3-Chloro-2-fluoro-5-methylbenzenethiol
• CAS No: 1805456-01-2
• MF: C₇H₆ClFS
• MW: 176.638943195343
• CID: 4961159
• Update Time: 2023-08-24

3-Chloro-2-fluoro-5-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-methylthiophenol
• 3-chloro-2-fluoro-5-methylbenzenethiol
• 3-Chloro-2-fluoro-5-methylbenzenethiol

• Inchi： 1S/C7H6ClFS/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3
• InChI Key： CPXYCDZLUVZAAX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C)C=1)S)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.2
• Topological Polar Surface Area: 1